Cas no 2361640-18-6 (N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide)

• Product Name: N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide
• CAS No: 2361640-18-6
• MF: C₁₀H₉N₅O₂
• MW: 231.210760831833
• CID: 5853532
• PubChem ID: 139014494
• Update Time: 2025-10-29

N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361640-18-6
• EN300-26583890
• N-[3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]prop-2-enamide
• N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide

• Inchi： 1S/C10H9N5O2/c1-2-9(16)11-7-4-3-5-8(6-7)15-10(17)12-13-14-15/h2-6H,1H2,(H,11,16)(H,12,14,17)
• InChI Key： JNPTUKFXPDOCKZ-UHFFFAOYSA-N
• SMILES： O=C1NN=NN1C1=CC=CC(=C1)NC(C=C)=O

Computed Properties

• Exact Mass: 231.07562455g/mol
• Monoisotopic Mass: 231.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.2Ų

Additional information on N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide

Research Briefing on N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide (CAS: 2361640-18-6)

N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide (CAS: 2361640-18-6) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tetrazole and acrylamide functional groups, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies for inflammatory diseases and cancer. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

Recent studies have focused on the synthesis and optimization of N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide. Researchers have developed a scalable synthetic route that ensures high yield and purity, which is critical for further pharmacological evaluations. The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the tetrazole moiety plays a pivotal role in its biological activity. Modifications to the acrylamide group have also been explored to enhance its binding affinity to target proteins.

In terms of mechanism of action, N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide has been identified as a potent inhibitor of key signaling pathways involved in inflammation and cell proliferation. Specifically, it has been shown to selectively target and inhibit the activity of certain kinases, such as JAK2 and EGFR, which are implicated in various pathological conditions. In vitro studies have demonstrated its ability to suppress the proliferation of cancer cell lines and reduce the production of pro-inflammatory cytokines in immune cells.

Preclinical studies have further validated the therapeutic potential of this compound. In animal models of rheumatoid arthritis and colorectal cancer, N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide exhibited significant efficacy in reducing disease progression with minimal toxicity. These findings suggest that it could serve as a promising candidate for further clinical development. However, additional studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic properties.

In conclusion, N-3-(5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenylprop-2-enamide (CAS: 2361640-18-6) represents a promising avenue for drug discovery, particularly in the treatment of inflammatory diseases and cancer. Its unique chemical structure and potent biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its therapeutic index and exploring its potential in combination therapies.